Cas no 494868-92-7 (6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester)

6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester structure
494868-92-7 structure
Product Name:6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester
CAS No:494868-92-7
MF:C13H12O5
MW:248.231384277344
CID:1066908
PubChem ID:67545162
Update Time:2025-04-20

6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester
    • Ethyl 4-acetyloxy-1-benzofuran-6-carboxylate
    • LTRZBEORJCTYEO-UHFFFAOYSA-N
    • ethyl 4-(acetyloxy)benzofuran-6-carboxylate
    • DB-220603
    • SCHEMBL2813926
    • DTXSID20737487
    • 494868-92-7
    • Ethyl 4-(acetyloxy)-1-benzofuran-6-carboxylate
    • Ethyl 4-acetoxybenzofuran-6-carboxylate
    • MDL: MFCD28359488
    • Inchi: 1S/C13H12O5/c1-3-16-13(15)9-6-11-10(4-5-17-11)12(7-9)18-8(2)14/h4-7H,3H2,1-2H3
    • InChI Key: LTRZBEORJCTYEO-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(=CC(C(=O)OCC)=CC1=2)OC(C)=O

Computed Properties

  • Exact Mass: 248.06846
  • Monoisotopic Mass: 248.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • PSA: 65.74

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